![molecular formula C19H19F3N2O2 B2791985 1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone CAS No. 866153-13-1](/img/structure/B2791985.png)
1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone
Overview
Description
1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone, also known as TFP, is a chemical compound that has been studied for its potential applications in scientific research. TFP is a selective serotonin reuptake inhibitor (SSRI), which means it can affect the levels of serotonin in the brain. This compound has been synthesized and studied for its potential use in various research applications.
Mechanism of Action
1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone works by inhibiting the reuptake of serotonin in the brain, which increases the levels of serotonin available to bind to serotonin receptors. This can lead to changes in mood, behavior, and other physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. These include changes in serotonin levels, changes in brain activity, and changes in behavior. This compound has also been shown to have potential therapeutic effects in the treatment of depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone is that it is a selective serotonin reuptake inhibitor, which means it can be used to specifically target serotonin receptors in the brain. However, one limitation of this compound is that it can have potential side effects, such as changes in mood, behavior, and other physiological processes.
Future Directions
There are a number of potential future directions for research on 1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone. One area of interest is in the development of new and more effective SSRIs for the treatment of depression and other mood disorders. Another area of interest is in the study of this compound's effects on other physiological processes, such as inflammation and immune function. Additionally, there is potential for this compound to be used in the development of new drugs for the treatment of other neurological and psychiatric disorders.
Synthesis Methods
1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone can be synthesized using a variety of methods, including the reaction of 4-phenylpiperazine with 3-(trifluoromethyl)phenol and ethyl chloroformate. Other methods include the reaction of 4-phenylpiperazine with 3-(trifluoromethyl)phenol and acetic anhydride, or the reaction of 4-phenylpiperazine with 3-(trifluoromethyl)phenol and ethyl chloroacetate.
Scientific Research Applications
1-(4-Phenylpiperazino)-2-[3-(trifluoromethyl)phenoxy]-1-ethanone has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been studied for its effects on serotonin levels in the brain. This compound has also been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
1-(4-phenylpiperazin-1-yl)-2-[3-(trifluoromethyl)phenoxy]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O2/c20-19(21,22)15-5-4-8-17(13-15)26-14-18(25)24-11-9-23(10-12-24)16-6-2-1-3-7-16/h1-8,13H,9-12,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIRRYFOBMYMQCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=CC=CC(=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B2791904.png)
![1-[(4-chlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-6-oxopyridine-3-carboxamide](/img/structure/B2791912.png)
![5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride](/img/structure/B2791916.png)
![ethyl 2-(4-(tert-butyl)benzamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2791919.png)
![N-(thiophen-2-ylmethyl)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxamide](/img/structure/B2791922.png)
![(4-chlorophenyl)(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone](/img/structure/B2791923.png)
